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Compound of Interest

Compound Name: 2-lodo-9H-fluorene

Cat. No.: B1295831

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper handling and disposal of specialized
chemical compounds like 2-lodo-9H-fluorene are critical to ensuring a safe laboratory
environment and preventing environmental contamination. This guide provides essential, step-
by-step procedures for the safe disposal of 2-lodo-9H-fluorene, aligning with best practices in
laboratory safety and chemical management.

Key Safety and Hazard Information

2-lodo-9H-fluorene is classified as an irritant and presents a significant environmental hazard.
[1] It is crucial to understand its specific hazards to handle it safely. The compound is known to
cause serious eye irritation and is toxic to aquatic life with long-lasting effects.[1][2]

GHS Hazard Statements:

e H319: Causes serious eye irritation.[1][2]

e H411: Toxic to aquatic life with long lasting effects.[1][2]

GHS Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.[2]

e P273: Avoid release to the environment.[1][2]
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o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P391: Collect spillage.[2]
e P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 2-lodo-9H-fluorene are
summarized in the table below.

Property Value

Molecular Formula C13H9I

Molecular Weight 292.11 g/mol [1]

Melting Point 128 °C[2]

Boiling Point 375.6 °C at 760 mmHg[2]
Flash Point 170.6 + 11.1 °C[2]
Density 1.7 £ 0.1 g/lcm3[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of 2-lodo-9H-
fluorene. This procedure is designed to minimize exposure risk and prevent environmental
contamination.

1. Personal Protective Equipment (PPE) and Preparation:

o Before handling, ensure you are wearing appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.
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e Conduct all disposal procedures within a certified chemical fume hood to avoid inhalation of
any dust or vapors.

» Prepare a designated, clearly labeled hazardous waste container. The container must be
compatible with the chemical and sealable.

2. Waste Segregation and Collection:

e Solid Waste:

o Carefully transfer any unused or waste 2-lodo-9H-fluorene solid into the designated
hazardous waste container.

o Use a dedicated scoop or spatula for the transfer. Avoid creating dust.

e If any spillage occurs, collect it immediately using an inert absorbent material (e.g., sand,
vermiculite) and place it in the waste container.

o Contaminated Materials:

» Dispose of any items that have come into direct contact with 2-lodo-9H-fluorene, such as
weighing paper, contaminated gloves, and pipette tips, into the same hazardous waste
container.

e Solutions:

e Do not dispose of solutions containing 2-lodo-9H-fluorene down the drain.

o Collect all liquid waste containing this compound in a separate, clearly labeled hazardous
liquid waste container.

3. Container Management and Labeling:

o Securely seal the hazardous waste container.
o Label the container clearly with "Hazardous Waste," the full chemical name "2-lodo-9H-
fluorene," and the associated hazard symbols (e.qg., irritant, environmentally hazardous).

4. Storage and Final Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area.

o Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 2-lodo-9H-
fluorene, from initial handling to final disposal.
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Caption: Workflow for the safe disposal of 2-lodo-9H-fluorene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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